7-(4-fluorobenzyl)-8-((3-isopropoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(4-fluorophenyl)methyl]-3-methyl-8-(3-propan-2-yloxypropylamino)purine-2,6-dione
• InChI: InChI=1S/C19H24FN5O3/c1-12(2)28-10-4-9-21-18-22-16-15(17(26)23-19(27)24(16)3)25(18)11-13-5-7-14(20)8-6-13/h5-8,12H,4,9-11H2,1-3H3,(H,21,22)(H,23,26,27)
• InChI Key: AHXAGXAFKSWWHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC1=NC2=C(N1CC3=CC=C(C=C3)F)C(=O)NC(=O)N2C
• Molecular Formula: C19H24FN5O3
• Molecular Weight: 389.4 g/mol

Description

7-(4-fluorobenzyl)-8-((3-isopropoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H24FN5O3 and its molecular weight is 389.431. The purity is usually 95%.
BenchChem offers high-quality 7-(4-fluorobenzyl)-8-((3-isopropoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-fluorobenzyl)-8-((3-isopropoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Structural Analysis

One research area focuses on novel synthesis techniques and the structural characterization of purine derivatives. For example, studies have developed new chiral auxiliaries for the asymmetric synthesis of α-amino acids, employing a chiral relay network to enhance diastereoselectivity (Bull et al., 1998). Another study detailed the synthesis and structural elucidation of theophylline derivatives, providing insights into the planarity of the purine moiety and the conformation of substituents, which may influence biological activity (Karczmarzyk et al., 1995).

Biological Activities and Potential Therapeutic Applications

Another significant area of research is the exploration of biological activities and potential therapeutic applications of purine derivatives. Studies have designed and synthesized benzyl-substituted tetrahydropyrazino purinediones as multitarget drugs for neurodegenerative diseases, identifying compounds with potent dual-target-directed adenosine receptor antagonism and monoamine oxidase inhibition (Brunschweiger et al., 2014). This approach demonstrates the potential of purine derivatives in developing multifaceted therapeutic agents.

Chemical Properties and Reactivity

Research also delves into the chemical properties and reactivity of purine derivatives. For instance, studies on the synthesis, characterization, and urease inhibition of substituted pyrido pyrimidine diones reveal the compounds' varying degrees of activity, highlighting the role of structural modifications in modulating biological responses (Rauf et al., 2010).